N-(2,4-dimethylphenyl)-2-[(2,2-dimethylpropanoyl)amino]benzamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-(2,2-dimethylpropanoylamino)benzamide
• InChI: InChI=1S/C20H24N2O2/c1-13-10-11-16(14(2)12-13)21-18(23)15-8-6-7-9-17(15)22-19(24)20(3,4)5/h6-12H,1-5H3,(H,21,23)(H,22,24)
• InChI Key: ORDFDDLHYAMMJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC=CC=C2NC(=O)C(C)(C)C)C
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

N-(2,4-dimethylphenyl)-2-[(2,2-dimethylpropanoyl)amino]benzamide, also known as DMAPT, is a synthetic compound with potential anticancer properties. It was first synthesized in 2003 by researchers at the University of Oxford and has since been studied extensively for its ability to inhibit the growth of cancer cells.

Mechanism of Action

N-(2,4-dimethylphenyl)-2-[(2,2-dimethylpropanoyl)amino]benzamide inhibits the NF-κB signaling pathway by blocking the activity of an enzyme called IKKβ. This enzyme is responsible for activating the NF-κB transcription factor, which promotes cell growth and survival. By inhibiting IKKβ, N-(2,4-dimethylphenyl)-2-[(2,2-dimethylpropanoyl)amino]benzamide prevents the activation of NF-κB and induces apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
N-(2,4-dimethylphenyl)-2-[(2,2-dimethylpropanoyl)amino]benzamide has been shown to have a variety of biochemical and physiological effects. It can induce apoptosis in cancer cells, inhibit cell proliferation, and reduce the expression of genes involved in cell growth and survival. N-(2,4-dimethylphenyl)-2-[(2,2-dimethylpropanoyl)amino]benzamide has also been shown to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,4-dimethylphenyl)-2-[(2,2-dimethylpropanoyl)amino]benzamide in lab experiments is its ability to inhibit the growth of a variety of cancer cell types. It is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation is that N-(2,4-dimethylphenyl)-2-[(2,2-dimethylpropanoyl)amino]benzamide is not very soluble in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on N-(2,4-dimethylphenyl)-2-[(2,2-dimethylpropanoyl)amino]benzamide. One area of interest is its potential use in combination with other cancer therapies, such as chemotherapy or radiation therapy. Another area of interest is the development of new analogs of N-(2,4-dimethylphenyl)-2-[(2,2-dimethylpropanoyl)amino]benzamide that may have improved anticancer properties. Additionally, further research is needed to better understand the mechanism of action of N-(2,4-dimethylphenyl)-2-[(2,2-dimethylpropanoyl)amino]benzamide and its effects on different types of cancer cells.

Synthesis Methods

The synthesis of N-(2,4-dimethylphenyl)-2-[(2,2-dimethylpropanoyl)amino]benzamide involves several steps, including the reaction of 2,4-dimethylphenylamine with isobutyryl chloride to form N-(2,4-dimethylphenyl)-2,2-dimethylpropanamide. This intermediate is then reacted with benzoyl chloride to form the final product, N-(2,4-dimethylphenyl)-2-[(2,2-dimethylpropanoyl)amino]benzamide.

Scientific Research Applications

N-(2,4-dimethylphenyl)-2-[(2,2-dimethylpropanoyl)amino]benzamide has been studied extensively for its potential use in cancer therapy. It has been shown to inhibit the growth of a variety of cancer cells, including breast, prostate, lung, and pancreatic cancer cells. N-(2,4-dimethylphenyl)-2-[(2,2-dimethylpropanoyl)amino]benzamide works by inhibiting the NF-κB signaling pathway, which is involved in the regulation of cell growth and survival.